Cas no 828245-59-6 (1H-Pyrazole-1-carbothioamide, 5-amino-4-cyano-N-(2-methylpropyl)-)

• Product Name: 1H-Pyrazole-1-carbothioamide, 5-amino-4-cyano-N-(2-methylpropyl)-
• CAS No: 828245-59-6
• MF: C₉H₁₃N₅S
• MW: 223.298019170761
• CID: 682363
• PubChem ID: 71417110
• Update Time: 2025-04-19

1H-Pyrazole-1-carbothioamide, 5-amino-4-cyano-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide, 5-amino-4-cyano-N-(2-methylpropyl)-
• 5-amino-4-cyano-N-(2-methylpropyl)pyrazole-1-carbothioamide
• 5-Amino-4-cyano-N-(2-methylpropyl)-1H-pyrazole-1-carbothioamide
• DTXSID50836457
• 828245-59-6

• Inchi： 1S/C9H13N5S/c1-6(2)4-12-9(15)14-8(11)7(3-10)5-13-14/h5-6H,4,11H2,1-2H3,(H,12,15)
• InChI Key： OPBZQHPEHWWNGE-UHFFFAOYSA-N
• SMILES： S=C(N1C(=C(C#N)C=N1)N)NCC(C)C

Computed Properties

• Exact Mass: 223.08916661g/mol
• Monoisotopic Mass: 223.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų